Cas no 143112-50-9 ((S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole)

• Product Name: (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
• CAS No: 143112-50-9
• MF: C₁₂H₁₇N₅O₃S
• MW: 311.360080480576
• MDL: MFCD00191378
• CID: 108150
• PubChem ID: 87563177
• Update Time: 2025-11-02

(S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide,7-(3-amino-1-pyrrolidinyl)-N,N-dimethyl-, (S)- (9CI)
• (S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-Aminopyrrolidin-1-yl)-2,1,3-Benzoxadiazole
• (R)-(-)-dbd-apy
• (S)-(+)-DBD-APy
• (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
• (S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)benzofurazan
• (S)-7-(3-Aminopyrrolidin-1-yl)-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
• 2,1,3-Benzoxadiazole-4-sulfonamide,7-[(3R)-3-amino-1-pyrrolidinyl]-N,N-dimethyl-
• N,N-Dimethyl-7-(3-aminopyrrolizino)-2,1,3-benzoxadiazole-4-sulfonamide
• 7-(3-aminopyrrolidin-1-yl)-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
• 4-(3-aminopyrrolidin-1-yl)-7-(
• DTXSID50576806
• MFCD00191378
• 7-[(3S)-3-Aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
• 143112-50-9
• CS-0446382
• (S)-(+)-DBD-APy [=(S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole] [HPLC Labeling Reagent for e.e. Determination]
• D88576
• SZJGHUNJZRXXCA-QMMMGPOBSA-N

• MDL： MFCD00191378
• Inchi： 1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-6-5-8(13)7-17/h3-4,8H,5-7,13H2,1-2H3/t8-/m0/s1
• InChI Key： SZJGHUNJZRXXCA-QMMMGPOBSA-N
• SMILES： S(C1=CC=C(C2C1=NON=2)N1CC[C@@H](C1)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.10500
• Monoisotopic Mass: 311.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: -0.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 128.0 to 132.0 deg-C
• Refractive Index: 1.629
• PSA: 113.94000
• LogP: 1.85660
• Solubility: Not determined

(S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole

Recent Advances in the Study of (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole (CAS: 143112-50-9)

In recent years, (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole (CAS: 143112-50-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzoxadiazole derivative is known for its unique structural properties and potential applications in fluorescence labeling, enzyme inhibition, and drug development. The compound's sulfonamide and aminopyrrolidine moieties contribute to its versatility, making it a valuable tool for probing biological systems and designing novel therapeutics.

Recent studies have focused on elucidating the molecular interactions and biological activities of this compound. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role as a selective inhibitor of certain proteases involved in inflammatory pathways. The study demonstrated that (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole exhibits high binding affinity and specificity, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its fluorescence properties have been exploited in imaging studies to track cellular processes in real-time.

Another significant advancement comes from a 2024 study in ACS Chemical Biology, which explored the compound's utility in activity-based protein profiling (ABPP). The researchers utilized (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole as a fluorescent probe to identify and characterize enzyme activities in complex biological samples. This approach provided insights into enzyme dynamics and facilitated the discovery of new therapeutic targets. The study underscored the compound's stability and sensitivity, making it a promising candidate for high-throughput screening assays.

In the context of drug discovery, (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole has also been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable bioavailability and low toxicity. These findings support its further development as a therapeutic agent or diagnostic tool. Moreover, computational modeling studies have provided a deeper understanding of its binding modes and interactions with biological targets, aiding in the rational design of derivatives with enhanced efficacy.

Despite these promising developments, challenges remain in optimizing the compound's properties for clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole in biomedical research and therapy.

In conclusion, (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole (CAS: 143112-50-9) represents a multifaceted compound with broad applications in chemical biology and drug discovery. Recent studies have expanded our understanding of its mechanisms of action and therapeutic potential, paving the way for future innovations. Continued research and development efforts are expected to yield new insights and applications, further solidifying its role in advancing biomedical science.